
Technical Support Center: Optimizing Tinuvin®
123 for Maximum UV Protection

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Tinuvin 123

Cat. No.: B1209033

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Tinuvin® 123 to enhance the UV stability of their formulations.

Frequently Asked Questions (FAQs)
Q1: What is Tinuvin® 123 and how does it provide UV protection?

A1: Tinuvin® 123 is a liquid hindered amine light stabilizer (HALS) based on an amino-ether

functionality.[1][2] Unlike UV absorbers that block UV light, Tinuvin® 123 acts as a radical

scavenger. It interrupts the degradation process initiated by UV radiation by neutralizing free

radicals formed within the polymer, thereby protecting the material from damage such as gloss

reduction, cracking, and color change.[3] Its low basicity makes it suitable for use in acid-

catalyzed and other sensitive systems where traditional HALS might cause interactions.[1][2]

Q2: In what concentrations should Tinuvin® 123 be used?

A2: The optimal concentration of Tinuvin® 123 depends on the substrate, the presence of other

additives, and the desired performance requirements. However, a general guidance for its
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concentration in various applications is provided in the table below. It is always recommended

to determine the optimum concentration through laboratory trials.[1][2]

Application

Recommended
Concentration of Tinuvin®
123 (% by weight on binder
solids)

Recommended
Combination with UV
Absorber (% by weight on
binder solids)

Automotive & Industrial

Coatings
0.5 - 2.0%

1.0 - 3.0% (e.g., Tinuvin® 384,

Tinuvin® 1130, Tinuvin® 928,

or Tinuvin® 400)

Decorative Wood Coatings 0.5 - 2.0%
1.0 - 3.0% (e.g., Tinuvin® 384

or Tinuvin® 1130)

Plastics (General) 0.05 - 2.0%
Synergistic performance is

often observed.

Q3: Why is it recommended to use Tinuvin® 123 in combination with a UV absorber?

A3: Tinuvin® 123 and UV absorbers work through different but complementary mechanisms,

creating a synergistic effect that provides superior UV protection. The UV absorber acts as a

primary shield, absorbing a significant portion of the UV radiation before it can reach the

polymer and initiate degradation.[4] Tinuvin® 123 then acts as a secondary defense,

scavenging any free radicals that are formed despite the presence of the UV absorber. This

dual-action approach is more effective than using either additive alone.[3]

UV Radiation Polymer Matrix

attacks

UV Absorber

absorbed by

Free Radicalsgenerates

protects Tinuvin® 123 (HALS)

protects

scavenged by

Polymer Degradation
leads to
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Synergistic UV Protection Mechanism.

Troubleshooting Guide
Problem 1: Insufficient UV protection despite the addition of Tinuvin® 123.
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Possible Cause Troubleshooting Steps

Sub-optimal Concentration

The concentration of Tinuvin® 123 may not be

sufficient for the specific application and

exposure conditions.

Solution: Conduct a ladder study to evaluate a

range of Tinuvin® 123 concentrations (e.g.,

0.5%, 1.0%, 1.5%, 2.0%). Evaluate the

performance of each concentration using

accelerated weathering tests and select the

concentration that provides the desired level of

protection.

Absence of a UV Absorber
Tinuvin® 123 (a HALS) is most effective when

used in synergy with a UV absorber.

Solution: Incorporate a compatible UV absorber

into your formulation. The choice of UV

absorber will depend on the polymer system

and the spectral range of protection required.

Refer to the table above for recommended

combinations.

Incompatibility with Formulation Components

Tinuvin® 123, although having low basicity,

might have some incompatibility with highly

acidic components in the formulation, which

could reduce its effectiveness.[1][2]

Solution: Review the formulation for any highly

acidic components. If possible, consider

alternative components with lower acidity. If the

acidic component is essential, a higher

concentration of Tinuvin® 123 might be

necessary, or a different grade of HALS could

be explored.

Poor Dispersion

Being a liquid additive, improper mixing can lead

to localized concentrations and uneven

protection.
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Solution: Ensure thorough and uniform mixing of

Tinuvin® 123 into the formulation. Use

appropriate mixing equipment and techniques to

achieve a homogeneous dispersion. In high-

solids coatings, consider pre-diluting Tinuvin®

123 in a compatible solvent before adding it to

the main batch.[5]

Problem 2: Negative impact on coating properties (e.g., loss of gloss, color change) after

adding Tinuvin® 123.
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Possible Cause Troubleshooting Steps

Interaction with Pigments

Certain pigments can interact with light

stabilizers, affecting both the color and the

stabilizing performance.

Solution: Evaluate the compatibility of Tinuvin®

123 with the specific pigments used in the

formulation. Some pigments may have inherent

light-stabilizing or destabilizing effects. It may be

necessary to adjust the concentration of

Tinuvin® 123 or select alternative pigments.

High Concentration of Additive

An excessively high concentration of Tinuvin®

123, beyond the optimal range, can sometimes

affect the physical properties of the coating.

Solution: Re-evaluate the concentration of

Tinuvin® 123. Refer to the recommended

concentration ranges and perform a study to

find the lowest effective concentration that

provides the required UV protection without

negatively impacting other properties.

Incompatibility with the Polymer Matrix

While Tinuvin® 123 is compatible with a wide

range of polymers, there can be exceptions,

leading to issues like haziness or reduced gloss.

[6]

Solution: Conduct compatibility tests by

preparing small-scale samples of the polymer

with Tinuvin® 123 and observing for any visual

changes. If incompatibility is observed, consider

using a different grade of Tinuvin® or another

HALS recommended for that specific polymer.

Experimental Protocols
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Protocol 1: Determining Optimal Tinuvin® 123
Concentration using UV-Vis Spectroscopy
This protocol outlines the steps to assess the UV-absorbing efficacy of different concentrations

of Tinuvin® 123 in a clear polymer film.

1. Sample Preparation:

Prepare a series of polymer solutions (or melts) containing varying concentrations of

Tinuvin® 123 (e.g., 0%, 0.5%, 1.0%, 1.5%, 2.0% by weight of the polymer).

If a UV absorber is part of the formulation, prepare a parallel set of samples with a fixed

concentration of the UV absorber and varying concentrations of Tinuvin® 123.

Cast thin films of uniform thickness from each solution onto a UV-transparent substrate (e.g.,

quartz). Ensure the films are free of defects.

Prepare a blank sample using the same polymer and substrate but without any UV stabilizer.

2. UV-Vis Spectrophotometer Setup:

Turn on the spectrophotometer and allow it to warm up as per the manufacturer's

instructions.

Set the wavelength range to scan from 280 nm to 400 nm (the UV-A and UV-B regions).

Calibrate the instrument using the blank substrate as the reference to obtain a baseline.

3. Measurement:

Mount the polymer film sample in the spectrophotometer's sample holder, ensuring the light

beam passes through a clear, representative area of the film.

Measure the UV transmittance spectrum for each sample.

4. Data Analysis:

Plot the % Transmittance vs. Wavelength for all the samples on the same graph.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compare the spectra to determine the effectiveness of each Tinuvin® 123 concentration in

reducing UV transmittance. The lower the transmittance, the better the UV protection.

The optimal concentration will be the one that provides the desired level of UV blocking

without negatively impacting other properties.

Sample Preparation

UV-Vis Measurement

Data Analysis

Prepare polymer solutions with varying Tinuvin® 123 concentrations

Cast thin films of uniform thickness

Prepare a blank sample

Set up and calibrate spectrophotometer

Measure UV transmittance of each film

Plot % Transmittance vs. Wavelength

Compare spectra to determine optimal concentration
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UV-Vis Spectroscopy Workflow.

Protocol 2: Evaluating UV Protection Performance using
Accelerated Weathering
This protocol provides a general guideline for conducting accelerated weathering tests based

on principles from standards like ASTM D4329 for plastics.

1. Sample Preparation:

Prepare test plaques or coated panels of the material containing different concentrations of

Tinuvin® 123 (and UV absorber, if applicable), as well as a control sample with no UV

stabilizer.

Ensure all samples have a consistent and well-defined geometry and surface finish.

Document the initial appearance of each sample, including color (using a colorimeter) and

gloss (using a gloss meter).

2. Accelerated Weathering Test:

Place the samples in an accelerated weathering chamber equipped with fluorescent UV

lamps (e.g., UVA-340 to simulate sunlight).

Set the test cycle to alternate between periods of UV exposure and moisture (condensation

or water spray) to mimic natural weather conditions. A common cycle is 8 hours of UV at a

controlled temperature (e.g., 60°C) followed by 4 hours of condensation at a lower

temperature (e.g., 50°C).[7]

Run the test for a predetermined duration (e.g., 500, 1000, or 2000 hours), depending on the

material and its intended application.

3. Evaluation:
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At regular intervals (e.g., every 250 hours), remove the samples from the chamber for

evaluation.

Visually inspect the samples for any signs of degradation, such as cracking, chalking, or

blistering.

Measure the color change (ΔE) and gloss retention of the exposed samples compared to

unexposed controls or the initial measurements.

4. Data Analysis:

Plot the change in color (ΔE) and the percentage of gloss retention as a function of exposure

time for each sample.

Compare the performance of the samples with different concentrations of Tinuvin® 123 to

determine the optimal level for maintaining the desired appearance and physical properties

over time.
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Sample Preparation

Accelerated Weathering

Evaluation

Data Analysis

Prepare test specimens with varying Tinuvin® 123 concentrations

Measure initial color and gloss

Place samples in weathering chamber

Run cyclic UV and moisture exposure

Periodically remove samples

Visually inspect for degradation

Measure color and gloss changes

Plot ΔE and gloss retention vs. time

Determine optimal Tinuvin® 123 concentration
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Accelerated Weathering Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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